Nanoporous TiO2 nanoparticle assemblies with mesoscale morphologies: nano-cabbage versus sea-anemone†
Nanoscale Pub Date: 2014-04-10 DOI: 10.1039/C3NR06154J
Abstract
We report the novel synthesis of nanoporous TiO2 nanoparticle ensembles with unique mesoscale morphologies. Constituent nanoparticles evolved into multifaceted assemblies, exhibiting excellent crystallinity and enhanced photocatalytic activity compared with commercial TiO2. Such materials could be exploited for applications, like organic pollutant degradation.
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